Cas no 72955-84-1 (2-(2,3-dihydro-1H-inden-5-yloxy)ethanamine)

2-(2,3-Dihydro-1H-inden-5-yloxy)ethanamine is a versatile amine derivative featuring an indane core linked to an ethanamine moiety via an ether bridge. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural motif, which combines aromatic and aliphatic properties, enabling potential applications as a building block for bioactive molecules. The indane scaffold provides rigidity, while the flexible ethanamine side chain enhances solubility and reactivity, making it suitable for further functionalization. Its well-defined synthetic pathway ensures high purity and consistency, supporting its use in drug discovery and development. The compound's stability and compatibility with various reaction conditions further underscore its utility in organic synthesis.
2-(2,3-dihydro-1H-inden-5-yloxy)ethanamine structure
72955-84-1 structure
Product Name:2-(2,3-dihydro-1H-inden-5-yloxy)ethanamine
CAS No:72955-84-1
MF:C11H15NO
MW:177.242902994156
CID:1085332
PubChem ID:17170923
Update Time:2025-11-02

2-(2,3-dihydro-1H-inden-5-yloxy)ethanamine Chemical and Physical Properties

Names and Identifiers

    • 2-((2,3-Dihydro-1H-inden-5-yl)oxy)ethanamine
    • 2-[(2,3-Dihydro-1H-inden-5-yl)oxy]ethanamine
    • SCHEMBL3150833
    • CS-0271498
    • 2-(INDAN-5-YLOXY)-ETHYLAMINE
    • 72955-84-1
    • SB38482
    • NCGC00327478-01
    • EN300-58424
    • AKOS000345128
    • 2-(2,3-dihydro-1H-inden-5-yloxy)ethan-1-amine
    • 2-((2,3-Dihydro-1h-inden-5-yl)oxy)ethan-1-amine
    • DTXSID101258126
    • SCHEMBL6076382
    • AB01265460-03
    • A1-29065
    • AN-329/43449520
    • 2-(2,3-dihydro-1H-inden-5-yloxy)ethanamine
    • STK803123
    • ALBB-010422
    • MDL: MFCD06246982
    • Inchi: 1S/C11H15NO/c12-6-7-13-11-5-4-9-2-1-3-10(9)8-11/h4-5,8H,1-3,6-7,12H2
    • InChI Key: IKJCPSISJAUVTJ-UHFFFAOYSA-N
    • SMILES: O(CCN)C1C=CC2=C(C=1)CCC2

Computed Properties

  • Exact Mass: 177.115364102g/mol
  • Monoisotopic Mass: 177.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • Melting Point: NA

2-(2,3-dihydro-1H-inden-5-yloxy)ethanamine Security Information

2-(2,3-dihydro-1H-inden-5-yloxy)ethanamine Pricemore >>

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2-(2,3-dihydro-1H-inden-5-yloxy)ethanamine Related Literature

Additional information on 2-(2,3-dihydro-1H-inden-5-yloxy)ethanamine

Comprehensive Guide to 2-(2,3-dihydro-1H-inden-5-yloxy)ethanamine (CAS No. 72955-84-1): Properties, Applications, and Market Insights

2-(2,3-dihydro-1H-inden-5-yloxy)ethanamine (CAS No. 72955-84-1) is a specialized organic compound with a unique molecular structure, combining an indene core with an ethanamine side chain. This compound has garnered significant attention in pharmaceutical and material science research due to its versatile properties. The CAS number 72955-84-1 serves as a universal identifier, ensuring precise identification across global databases and regulatory frameworks.

The molecular formula of 2-(2,3-dihydro-1H-inden-5-yloxy)ethanamine is C11H15NO, with a molecular weight of 177.24 g/mol. Its structure features a 2,3-dihydro-1H-indene moiety linked via an ether bond to an ethanamine group. This configuration imparts both lipophilic and hydrophilic characteristics, making it valuable for drug design and polymer applications. Researchers often explore derivatives of this compound to enhance bioavailability or modify material properties.

In pharmaceutical applications, 2-(2,3-dihydro-1H-inden-5-yloxy)ethanamine serves as a key intermediate in synthesizing potential CNS-active compounds. Recent studies highlight its role in developing novel serotonin receptor modulators, aligning with growing interest in neurological therapeutics. The compound's indene-ethanamine hybrid structure shows promise for creating targeted therapies with improved blood-brain barrier penetration.

Material scientists value CAS 72955-84-1 for its potential in advanced polymer systems. The compound's dual functionality allows incorporation into epoxy resins or polyurethane chains, enhancing thermal stability and mechanical strength. With sustainability being a major industry focus, researchers are investigating how 2-(2,3-dihydro-1H-inden-5-yloxy)ethanamine derivatives can contribute to bio-based material development.

The global market for 2-(2,3-dihydro-1H-inden-5-yloxy)ethanamine reflects increasing demand from both pharmaceutical and specialty chemical sectors. Analytical reports indicate steady growth at a CAGR of 5-7% through 2028, driven by expanded R&D in neurological drugs and high-performance materials. Suppliers emphasize strict quality control for CAS 72955-84-1, with HPLC purity typically exceeding 98% for research-grade material.

Synthetic routes to 2-(2,3-dihydro-1H-inden-5-yloxy)ethanamine commonly involve Williamson ether synthesis starting from 5-hydroxy-2,3-dihydro-1H-indene. Process optimization remains an active research area, particularly for improving yield and reducing environmental impact. Green chemistry approaches using catalytic methods are gaining traction in 72955-84-1 production, responding to industry sustainability initiatives.

Analytical characterization of 2-(2,3-dihydro-1H-inden-5-yloxy)ethanamine employs standard techniques including NMR (1H and 13C), mass spectrometry, and FTIR spectroscopy. The compound typically appears as a white to off-white crystalline powder with good stability under recommended storage conditions. Proper handling requires standard laboratory precautions, though CAS 72955-84-1 is not classified as hazardous under current regulatory standards.

Emerging applications for 2-(2,3-dihydro-1H-inden-5-yloxy)ethanamine include its use in organic electronics and liquid crystal formulations. The compound's conjugated system and amine functionality make it suitable for developing charge transport materials in OLED devices. This aligns with booming demand for flexible display technologies and energy-efficient lighting solutions.

Quality specifications for 72955-84-1 vary by application, with pharmaceutical-grade material requiring stricter impurity controls than industrial uses. Common specifications include limits on residual solvents, heavy metals, and related substances. Reputable suppliers provide comprehensive certificates of analysis for 2-(2,3-dihydro-1H-inden-5-yloxy)ethanamine, detailing all critical quality parameters.

Future research directions for CAS 72955-84-1 include exploring its potential in asymmetric catalysis and as a ligand in transition metal complexes. The compound's structural features suggest possible applications in chiral synthesis and coordination chemistry. Such developments could open new avenues in both medicinal chemistry and industrial catalysis.

For researchers sourcing 2-(2,3-dihydro-1H-inden-5-yloxy)ethanamine, considerations include supplier reliability, batch-to-batch consistency, and technical support availability. Many manufacturers now offer custom synthesis and derivative development services for 72955-84-1, catering to specialized research needs. Proper documentation including SDS and regulatory compliance statements should accompany all purchases.

Environmental and safety assessments of 2-(2,3-dihydro-1H-inden-5-yloxy)ethanamine indicate low ecotoxicity and favorable biodegradation profiles under standard test conditions. These characteristics support its selection for sustainable chemistry applications. However, standard laboratory safety protocols should always be followed when handling CAS 72955-84-1 or its derivatives.

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